molecular formula C10H13ClO2S B8770213 2-Methyl-2-phenylpropylsulfonyl chloride

2-Methyl-2-phenylpropylsulfonyl chloride

Cat. No. B8770213
M. Wt: 232.73 g/mol
InChI Key: IPERXYAXUWWRNI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methyl-2-phenylpropylsulfonyl chloride is a useful research compound. Its molecular formula is C10H13ClO2S and its molecular weight is 232.73 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Methyl-2-phenylpropylsulfonyl chloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Methyl-2-phenylpropylsulfonyl chloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Methyl-2-phenylpropylsulfonyl chloride

Molecular Formula

C10H13ClO2S

Molecular Weight

232.73 g/mol

IUPAC Name

2-methyl-2-phenylpropane-1-sulfonyl chloride

InChI

InChI=1S/C10H13ClO2S/c1-10(2,8-14(11,12)13)9-6-4-3-5-7-9/h3-7H,8H2,1-2H3

InChI Key

IPERXYAXUWWRNI-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CS(=O)(=O)Cl)C1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a flask under argon were placed magnesium turnings (0.8 g, 0.036 mol), dry THF (10 mL) and a iodine crystal. Then, 1-chloro-2-methyl-2-phenylpropane (5 mL, 0.031 mol) in THF (15 mL) was added slowly and the reaction mixture was refluxed for 30 min. It was then allowed to cool to room temperature and finally it was cooled to -70° C. and sulfuryl chloride (2.5 mL, 0.031 mol) in THF (10 mL) was added dropwise. The reaction was allowed to warm up to room temperature and was stirred at this temperature overnight. The resulting solution was poured into diluted phosphate buffer and extracted with EtOAc (3×). Evaporation of the solvent afforded the title compound (4.6 g, 65%).
Quantity
0.8 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
5 mL
Type
reactant
Reaction Step Three
Name
Quantity
15 mL
Type
solvent
Reaction Step Three
Quantity
2.5 mL
Type
reactant
Reaction Step Four
Name
Quantity
10 mL
Type
solvent
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
Quantity
10 mL
Type
solvent
Reaction Step Six
Yield
65%

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